1lambda~6~,16lambda~6~-Dithia-2,15,17,30-tetraazacyclotriacontane-1,1,16,16-tetrone

• CAS No.: 63044-62-2
• Molecular Formula: C24H52N4O4S2
• Molecular Weight: 524.8 g/mol
• IUPAC Name: 1λ6,16λ6-dithia-2,15,17,30-tetrazacyclotriacontane 1,1,16,16-tetraoxide
• InChI: InChI=1S/C24H52N4O4S2/c29-33(30)25-21-17-13-9-5-1-2-6-10-14-18-22-26-34(31,32)28-24-20-16-12-8-4-3-7-11-15-19-23-27-33/h25-28H,1-24H2
• InChI Key: WBUSYXQOFNUGOP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCCNS(=O)(=O)NCCCCCCCCCCCCNS(=O)(=O)NCCCCC1

Description

1lambda~6~,16lambda~6~-Dithia-2,15,17,30-tetraazacyclotriacontane-1,1,16,16-tetrone is a complex organic compound characterized by its unique structure featuring sulfur and nitrogen atoms within a large ring system

Preparation Methods

The synthesis of 1lambda6,16lambda~6~-Dithia-2,15,17,30-tetraazacyclotriacontane-1,1,16,16-tetrone involves multiple steps, typically starting with the formation of smaller ring systems that are subsequently linked together. Common synthetic routes include:

Cyclization Reactions: Utilizing reagents that promote the formation of large ring systems.

Sulfur and Nitrogen Incorporation: Introducing sulfur and nitrogen atoms into the ring structure through specific reagents and conditions.

Purification: Employing techniques such as chromatography to isolate the desired compound.

Industrial production methods may involve scaling up these laboratory procedures, optimizing reaction conditions to increase yield and purity.

Chemical Reactions Analysis

1lambda~6~,16lambda~6~-Dithia-2,15,17,30-tetraazacyclotriacontane-1,1,16,16-tetrone undergoes various chemical reactions, including:

Oxidation: Reacting with oxidizing agents to form sulfoxides or sulfones.

Reduction: Using reducing agents to convert sulfoxides or sulfones back to sulfides.

Substitution: Replacing hydrogen atoms with other functional groups using appropriate reagents.

Common reagents include hydrogen peroxide for oxidation and lithium aluminum hydride for reduction. Major products depend on the specific reaction conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive molecule with therapeutic properties.

Medicine: Explored for its potential use in drug development.

Industry: Utilized in the production of advanced materials with unique properties.

Mechanism of Action

The mechanism by which 1lambda6,16lambda~6~-Dithia-2,15,17,30-tetraazacyclotriacontane-1,1,16,16-tetrone exerts its effects involves interactions with specific molecular targets. These interactions can modulate biological pathways, leading to various physiological effects. The exact molecular targets and pathways depend on the specific application and context.

Comparison with Similar Compounds

1lambda~6~,16lambda~6~-Dithia-2,15,17,30-tetraazacyclotriacontane-1,1,16,16-tetrone can be compared with other similar compounds, such as:

This compound analogs: Compounds with slight modifications in the ring structure or functional groups.

Other large ring systems: Compounds with similar ring sizes but different heteroatoms.

The uniqueness of 1lambda6,16lambda~6~-Dithia-2,15,17,30-tetraazacyclotriacontane-1,1,16,16-tetrone lies in its specific combination of sulfur and nitrogen atoms within the ring, which imparts distinct chemical and physical properties.